Cas no 488846-76-0 (tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate)

tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate structure
488846-76-0 structure
Product Name:tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate
CAS No:488846-76-0
MF:C13H24N2O3
MW:256.341263771057
CID:2119290
PubChem ID:57756168
Update Time:2025-04-21

tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-butyl-3-oxopiperazine-1-carboxylate
    • DA-42326
    • 488846-76-0
    • SCHEMBL1583540
    • Inchi: 1S/C13H24N2O3/c1-5-6-7-14-8-9-15(10-11(14)16)12(17)18-13(2,3)4/h5-10H2,1-4H3
    • InChI Key: SOTKFARTLRHVPH-UHFFFAOYSA-N
    • SMILES: O(C(N1CC(N(CCCC)CC1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 256.17869263Da
  • Monoisotopic Mass: 256.17869263Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.9Ų
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